Cas no 4591-56-4 (Diethyl 3,5-pyridinedicarboxylate)

• Product Name: Diethyl 3,5-pyridinedicarboxylate
• CAS No: 4591-56-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00085755
• CID: 45184
• PubChem ID: 253660425
• Update Time: 2025-06-13

Diethyl 3,5-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl pyridine-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylic acid diethyl ester
• PYRIDINE-3,5-DICARBOXYLIC DIETHYL ESTER
• Diethyl 3,5-Pyridinedicarboxylate
• 3,5-Bis(ethoxycarbonyl)pyridine
• 3,5-diethyl pyridinedicarboxylate
• diethyl pyridin-3,5-dicarboxylate
• 3,5-Pyridinedicarboxylicacid, diethyl ester (6CI,7CI,8CI,9CI)
• 3,5-Dicarbethoxypyridine
• 3,5-Diethoxycarbonylpyridine
• Diethyl dinicotinate
• NSC 165814
• Diethylpyridine-3,5-dicarboxylate
• pyridine-3,5-dicarboxylic acid diethyl ester
• 3,5-Pyridinedicarboxylic acid, diethyl ester
• NSC165814
• Maybridge3_003224
• Oprea1_765188
• KSC497Q8T
• 3,5-diethoxycarbonyl pyridine
• PGGQCHVPWSXPSI-UHFFFAOYSA-N
• HMS1440C12
• Diethyl-3,5-pyridine dicarboxylate
• MFC
• AKOS015843520
• CS-0151775
• EINECS 224-982-7
• SY051285
• IDI1_014611
• DIETHYL3,5-PYRIDINEDICARBOXYLATE
• AS-15647
• MFCD00085755
• DTXSID20196656
• SCHEMBL277284
• NS00031565
• 4591-56-4
• C11H13NO4
• 3,5-diethyl pyridine-3,5-dicarboxylate
• A23966
• NSC-165814
• AE-641/00012053
• FT-0625187
• CCG-250389
• D4596
• DB-070696
• Diethyl 3,5-pyridinedicarboxylate

• MDL： MFCD00085755
• Inchi： 1S/C11H13NO4/c1-3-15-10(13)8-5-9(7-12-6-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： PGGQCHVPWSXPSI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC=C(C(=O)OCC)C=1)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 117°C/0.5mmHg(lit.)
• Flash Point: 135.5±22.3 °C
• Refractive Index: 1.508
• PSA: 65.49000
• LogP: 1.43500
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Diethyl 3,5-pyridinedicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Diethyl 3,5-pyridinedicarboxylate

Recent Advances in the Application of Diethyl 3,5-pyridinedicarboxylate (CAS: 4591-56-4) in Chemical Biology and Pharmaceutical Research

Diethyl 3,5-pyridinedicarboxylate (CAS: 4591-56-4) is a versatile pyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and broad applicability. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in drug discovery and development.

One of the most notable applications of Diethyl 3,5-pyridinedicarboxylate is its use as a building block in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for protein kinases involved in cancer progression. The study utilized a structure-activity relationship (SAR) approach, modifying the ester groups of the compound to enhance binding affinity and selectivity. The resulting inhibitors showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range.

In addition to its role in kinase inhibitor development, Diethyl 3,5-pyridinedicarboxylate has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives of this compound, which exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.

Another emerging application of Diethyl 3,5-pyridinedicarboxylate is in the field of fluorescent probes. A 2022 study in Analytical Chemistry highlighted its use as a precursor for the synthesis of pyridine-based fluorescent dyes. These dyes demonstrated high photostability and selectivity for metal ions, making them suitable for bioimaging applications. The study also explored the compound's potential in the detection of reactive oxygen species (ROS) in cellular environments, providing a valuable tool for studying oxidative stress-related diseases.

Beyond its direct applications, Diethyl 3,5-pyridinedicarboxylate has also been utilized in the development of metal-organic frameworks (MOFs). A 2023 publication in Inorganic Chemistry described the synthesis of a novel MOF using this compound as a linker. The resulting MOF exhibited high porosity and stability, with potential applications in drug delivery and gas storage. This study underscores the compound's versatility and its potential to contribute to advancements in materials science.

In conclusion, Diethyl 3,5-pyridinedicarboxylate (CAS: 4591-56-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to materials science, highlight its significance as a multifunctional building block. Future research is expected to further explore its potential, particularly in the design of novel therapeutics and functional materials. As the field progresses, this compound is likely to remain a focal point for innovative research and development efforts.